Cas no 126609-61-8 (Adenosine 5'-(trihydrogen diphosphate), 2-azido-, P'→5' ester with 3-(aminocarbonyl)-1-β-D-ribofuranosylpyridinium, inner salt (9CI))

• Product Name: Adenosine 5'-(trihydrogen diphosphate), 2-azido-, P'→5' ester with 3-(aminocarbonyl)-1-β-D-ribofuranosylpyridinium, inner salt (9CI)
• CAS No: 126609-61-8
• MF: C₂₁H₂₆N₁₀O₁₄P₂
• MW: 704.437264919281
• CID: 174320
• PubChem ID: 164223
• Update Time: 2025-04-19

Adenosine 5'-(trihydrogen diphosphate), 2-azido-, P'→5' ester with 3-(aminocarbonyl)-1-β-D-ribofuranosylpyridinium, inner salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine5'-(trihydrogen diphosphate), 2-azido-, P'&reg
• nicotinamide 2-azidoadenine dinucleotide
• [[(2R,3S,4R,5R)-5-(6-amino-2-azido-purin-9-yl)-3,4-dihydroxy-tetrahydrofuran-2-yl]methoxy-hydroxy-phosphoryl] [(2R,3S,4R,5R)-5-(3-carbamoylpyridin-1-ium-1-yl)-3,4-dihydroxy-tetrahydrofuran-2-yl]methyl phos
• 2-Azidoadenosine dinucleotide
• 2-Azido-NAD
• 2N3NAD
• 5' ester with 3-(aminocarbonyl)-1-b-D-ribofuranosylpyridinium, inners
• 5' ester with 3-(aminocarbonyl)-1-b-D-ribofuranosylpyridinium, innersalt (9CI)
• Adenosine 5'-(trihydrogen diphosphate), 2-azido-, P'-5'-ester with 3-(aminocarbonyl)-1-beta-D-ribofuranosylpyridinium hydroxide, inner salt
• Adenosine 5'-(trihydrogen diphosphate), 2-azido-, P'→5' ester with 3-(aminocarbonyl)-1-β-D-ribofuranosylpyridinium, inner salt (9CI)
• 126609-61-8
• [[(2R,3S,4R,5R)-5-(6-amino-2-azidopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [(2R,3S,4R,5R)-5-(3-carbamoylpyridin-1-ium-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphate

• Inchi： 1S/C21H26N10O14P2/c22-16-11-18(27-21(26-16)28-29-24)31(7-25-11)20-15(35)13(33)10(44-20)6-42-47(39,40)45-46(37,38)41-5-9-12(32)14(34)19(43-9)30-3-1-2-8(4-30)17(23)36/h1-4,7,9-10,12-15,19-20,32-35H,5-6H2,(H5-,22,23,26,27,36,37,38,39,40)/t9-,10-,12-,13-,14-,15-,19-,20-/m1/s1
• InChI Key： VTOZZJOLJUEVPD-NAJQWHGHSA-N
• SMILES： P(=O)(O)(OP(=O)([O-])OC[C@@H]1[C@H]([C@H]([C@H]([N+]2C=CC=C(C(N)=O)C=2)O1)O)O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC(N=[N+]=[N-])=NC2=3)O1)O)O

Computed Properties

• Exact Mass: 704.11078
• Monoisotopic Mass: 704.11051954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 47
• Rotatable Bond Count: 12
• Complexity: 1280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: -4.8
• Topological Polar Surface Area: 335Ų

Experimental Properties

• PSA: 369.85